Cas no 55320-26-8 (benzoic-1-13c acid)

benzoic-1-13c acid structure
benzoic-1-13c acid structure
Product Name:benzoic-1-13c acid
CAS No:55320-26-8
MF:C7H6O2
MW:123.113996982574
CID:943731
PubChem ID:13000561
Update Time:2025-04-19

benzoic-1-13c acid Chemical and Physical Properties

Names and Identifiers

    • benzoic-1-13c acid
    • benzoic acid
    • DTXSID00514713
    • (1-~13~C)Benzoic acid
    • AKOS015889226
    • starbld0016547
    • 55320-26-8
    • (113C)cyclohexatrienecarboxylic acid
    • Benzoic-1-13cacid
    • Benzoic-1-13C acid, 99 atom % 13C
    • Inchi: 1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)/i6+1
    • InChI Key: WPYMKLBDIGXBTP-PTQBSOBMSA-N
    • SMILES: OC([13C]1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 123.040134265g/mol
  • Monoisotopic Mass: 123.040134265g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Melting Point: 121-125 °C(lit.)
  • Boiling Point: 249 °C(lit.)

benzoic-1-13c acid Security Information

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